

Anti-inflammatory properties of 2',3',4'-Trihydroxychalcone

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 2',3',4'-Trihydroxychalcone

CAS No.: 1482-74-2

Cat. No.: B600758

[Get Quote](#)

An In-Depth Technical Guide to the Anti-inflammatory Properties of **2',3',4'-Trihydroxychalcone**

Abstract

Chalcones, characterized by their 1,3-diphenyl-2-propen-1-one core, represent a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting a broad spectrum of biological activities. This technical guide focuses on the predicted anti-inflammatory potential of **2',3',4'-Trihydroxychalcone**. While direct experimental data for this specific molecule are emerging, a robust body of evidence from structurally analogous hydroxychalcones allows for an informed and detailed exploration of its likely mechanisms of action. This document synthesizes current knowledge to provide researchers and drug development professionals with a comprehensive overview of its predicted inhibitory effects on key inflammatory cascades, including the NF- κ B, MAPK, and NLRP3 inflammasome pathways. We present detailed, field-proven experimental protocols for the validation of these activities, from initial in vitro screening to mechanistic elucidation and in vivo efficacy models. All data and mechanistic claims are grounded in authoritative, cited literature to ensure scientific integrity and to empower further

research into **2',3',4'-Trihydroxychalcone** as a promising anti-inflammatory therapeutic candidate.

The Scientific Landscape: Chalcones and the Inflammatory Response

The Chalcone Scaffold: A Foundation for Bioactivity

Chalcones are open-chain flavonoids abundant in a variety of edible plants, forming the biosynthetic precursors to all flavonoids.[1] Their structure, featuring two aromatic rings connected by a three-carbon α,β -unsaturated carbonyl system, is a key determinant of their biological function. This unsaturated system can act as a Michael acceptor, enabling covalent interactions with biological targets, notably the cysteine residues within the active sites of key signaling proteins.[2] The number and position of hydroxyl groups on the aromatic rings profoundly influence the molecule's activity, with trihydroxy-substituted chalcones frequently demonstrating potent anti-inflammatory and antioxidant properties.[3]

The Inflammatory Cascade: A Multi-Pathway Process

Inflammation is a fundamental biological response to harmful stimuli such as pathogens, damaged cells, or irritants.[4] While critical for host defense, its dysregulation leads to chronic inflammatory diseases. The process is orchestrated by a complex network of signaling pathways and cellular players, primarily innate immune cells like macrophages. Upon activation by stimuli such as bacterial lipopolysaccharide (LPS), these cells trigger signaling cascades that result in the production of inflammatory mediators.[5] Key pathways central to this response include:

- **Nuclear Factor-kappa B (NF- κ B):** A master regulator of inflammation, controlling the transcription of pro-inflammatory cytokines, chemokines, and enzymes like iNOS and COX-2.[6]
- **Mitogen-Activated Protein Kinases (MAPKs):** A family of kinases (including p38, JNK, and ERK) that regulate the synthesis of inflammatory mediators at both the transcriptional and translational levels.[7]
- **NLRP3 Inflammasome:** A cytosolic multi-protein complex that, upon activation, cleaves pro-caspase-1 into its active form, which in turn processes pro-inflammatory cytokines IL-1 β and

IL-18 into their mature, secreted forms.[8][9]

Predicted Anti-inflammatory Mechanisms of 2',3',4'-Trihydroxychalcone


Based on extensive evidence from structurally related compounds, **2',3',4'-Trihydroxychalcone**

is predicted to exert its anti-inflammatory effects by modulating several key signaling nodes.

Potent Inhibition of the NF- κ B Signaling Pathway

The NF- κ B pathway is a primary target for many anti-inflammatory chalcones.[6] In its inactive state, the NF- κ B dimer (typically p65/p50) is sequestered in the cytoplasm by an inhibitor protein, I κ B α . [6] Pro-inflammatory stimuli, like TNF- α or LPS, activate the I κ B kinase (IKK) complex, which phosphorylates I κ B α , tagging it for ubiquitination and proteasomal degradation. [6][10] The freed NF- κ B dimer then translocates to the nucleus to initiate the transcription of inflammatory genes.

Structurally similar chalcones have been shown to potently suppress this pathway. For instance, butein (3,4,2',4'-tetrahydroxychalcone) directly inhibits IKK β activity by binding to cysteine 179, thereby preventing I κ B α phosphorylation and degradation.[2] Other chalcones suppress NF- κ B activation by inhibiting the nuclear translocation of p65.[7][11] It is therefore highly probable that **2',3',4'-Trihydroxychalcone** interferes with NF- κ B activation, likely at the level of IKK inhibition or by preventing I κ B α degradation.



[Click to download full resolution via product page](#)

Predicted inhibition of the canonical NF- κ B signaling pathway.


Modulation of MAPK Pathways

MAPK pathways are crucial for transducing extracellular signals into cellular responses, including the production of inflammatory cytokines. Chalcones have been shown to selectively inhibit the phosphorylation of key MAPK proteins. For example, a dihydroxy-trimethoxychalcone was found to markedly repress the phosphorylation of p38 MAPK without affecting JNK or ERK.[7] This selective inhibition suggests a specific interaction with upstream kinases in the p38 pathway, such as MKK3/6. By inhibiting p38 activation, **2',3',4'-Trihydroxychalcone** could suppress the expression of TNF- α and IL-1 β , providing another layer of anti-inflammatory control.

Attenuation of NLRP3 Inflammasome Activation

The NLRP3 inflammasome is a critical driver of inflammation in many diseases, and its activation is a two-step process: priming and activation.[9] The priming step is NF- κ B-dependent and leads to the upregulation of NLRP3 and pro-IL-1 β . [9] The activation step is triggered by stimuli like ATP or nigericin, leading to NLRP3 oligomerization and caspase-1 activation.[9]

2',4'-dihydroxychalcone has been shown to be a potent inhibitor of NLRP3 inflammasome activation, effectively inhibiting caspase-1 activation and subsequent IL-1 β release.[8] This inhibition targets the activation step, independent of the priming signal. Given its structural similarity, **2',3',4'-Trihydroxychalcone** is predicted to share this ability to directly or indirectly inhibit the assembly and activation of the NLRP3 complex, thereby reducing the maturation and secretion of the highly potent pro-inflammatory cytokine IL-1 β .



[Click to download full resolution via product page](#)


Predicted inhibition of the NLRP3 Inflammasome pathway.

Suppression of Pro-inflammatory Enzymes

Inflammatory stimuli trigger the upregulation of enzymes responsible for producing key inflammatory mediators. Inducible nitric oxide synthase (iNOS) produces large amounts of nitric oxide (NO), a signaling molecule involved in vasodilation and cytotoxicity. Cyclooxygenase-2 (COX-2) is responsible for the synthesis of prostaglandins, which contribute to pain and swelling.^[4] Many chalcone derivatives effectively suppress the expression of both iNOS and COX-2 in LPS-stimulated macrophages, leading to reduced NO and prostaglandin production.^{[4][12][13]} This effect is often a downstream consequence of inhibiting NF-κB and MAPK pathways, which control the transcription of the iNOS and COX-2 genes.

Experimental Validation: A Practical Guide

To validate the predicted anti-inflammatory properties of **2',3',4'-Trihydroxychalcone**, a tiered experimental approach is recommended, progressing from broad screening assays to specific mechanistic studies.



[Click to download full resolution via product page](#)

A tiered workflow for assessing anti-inflammatory activity.

In Vitro Assays for Anti-inflammatory Activity

The murine macrophage cell line RAW 264.7 is a robust and widely used model for studying inflammation.[5]

- Cell Maintenance: Culture RAW 264.7 cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.[14]

- Seeding: Seed cells into appropriate plates (e.g., 96-well for NO/MTT, 24-well for ELISA, 6-well for Western Blot) and allow them to adhere overnight.
- Treatment: Pre-treat cells with various non-toxic concentrations of **2',3',4'-Trihydroxychalcone** (or vehicle control, e.g., 0.1% DMSO) for 1-2 hours. The rationale for pre-treatment is to allow the compound to enter the cells and engage its targets before the inflammatory stimulus is introduced.
- Stimulation: Add LPS (final concentration of 1 µg/mL) to all wells except the negative control group.[\[15\]](#)
- Incubation: Incubate for the desired time period (e.g., 24 hours for NO/cytokine accumulation, or shorter times like 15-60 minutes for phosphorylation events).

This assay quantifies nitrite, a stable breakdown product of NO, in the cell culture supernatant.

- Sample Collection: After the 24-hour incubation, collect 50 µL of supernatant from each well of a 96-well plate.
- Griess Reaction: Add 50 µL of Griess Reagent A (sulfanilamide solution) to each sample and incubate for 10 minutes at room temperature, protected from light.
- Color Development: Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes. A pink/magenta color will develop.
- Measurement: Measure the absorbance at 540 nm using a microplate reader.
- Quantification: Calculate nitrite concentration using a sodium nitrite standard curve. A significant decrease in absorbance compared to the LPS-only control indicates inhibition of NO production.[\[15\]](#)

Enzyme-Linked Immunosorbent Assay (ELISA) is the gold standard for quantifying secreted cytokines like TNF-α, IL-6, and IL-1β.

- Sample Collection: Collect cell culture supernatants after 24 hours of LPS stimulation.

- ELISA Protocol: Perform the assay using commercially available DuoSet ELISA kits according to the manufacturer's protocol.[\[16\]](#)
- Core Steps:
 - Coat a 96-well plate with a capture antibody specific for the target cytokine (e.g., anti-mouse TNF- α).
 - Block non-specific binding sites.
 - Add supernatants and standards to the wells and incubate.
 - Wash, then add a biotinylated detection antibody.
 - Wash, then add streptavidin-horseradish peroxidase (HRP).
 - Wash, then add a substrate solution (e.g., TMB) to develop color.
 - Stop the reaction and measure absorbance at 450 nm.
- Analysis: Calculate cytokine concentrations from the standard curve. A dose-dependent reduction in cytokine levels by the chalcone indicates potent anti-inflammatory activity.

This technique is essential for confirming the inhibition of specific signaling pathways.

- Cell Lysis: After a short LPS stimulation period (e.g., 30 minutes for I κ B α phosphorylation), wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors. The inclusion of phosphatase inhibitors is critical to preserve the phosphorylation state of target proteins.
- Protein Quantification: Determine protein concentration in the lysates using a BCA or Bradford assay.
- SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 μ g) on a polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.
- Immunoblotting:

- Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).
- Incubate with a primary antibody overnight at 4°C (e.g., anti-phospho-p65, anti-p65, anti-iNOS, anti- β -actin).
- Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
- Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
- Interpretation: A decrease in the ratio of phosphorylated protein to total protein (e.g., p-p65/p65) or a reduction in the expression of target proteins (iNOS, COX-2) in chalcone-treated samples confirms the mechanism of action.^[7]

In Vivo Models of Inflammation

In vivo models are crucial for evaluating the therapeutic potential and bioavailability of a compound.

This is a classic model for acute inflammation.^{[1][17]}

- Animal Grouping: Use male Wistar rats or Swiss albino mice, grouped into a control, a carrageenan-only group, a positive control (e.g., Indomethacin), and several chalcone-treated groups.^[1]
- Compound Administration: Administer **2',3',4'-Trihydroxychalcone** (e.g., 10-50 mg/kg, i.p. or oral) one hour before the inflammatory insult.
- Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.
- Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.
- Analysis: Calculate the percentage inhibition of edema for each group compared to the carrageenan-only control. Significant inhibition indicates potent in vivo anti-inflammatory activity.

Data Synthesis: Comparative Efficacy of Related Chalcones

The following table summarizes reported in vitro anti-inflammatory activities of structurally similar hydroxychalcones, providing a benchmark for predicting the potency of **2',3',4'-Trihydroxychalcone**.

Compound	Assay/Cell Line	Target/Mediator	IC ₅₀ / Effect	Reference
2'-Hydroxy-4',6'-dimethoxychalcone	LPS-stimulated RAW 264.7	NO Production	IC ₅₀ : ~9.6 µM	[11]
2',4-Dihydroxy-6'-methoxychalcone	TPA-induced Macrophages	PGE ₂ Production	Potent Inhibition	[12]
Butein (3,4,2',4'-tetrahydroxychalcone)	TNF-induced KBM-5 cells	IKK Activity	Potent Inhibition	[2]
4,2',5'-trihydroxy-4'-methoxychalcone	LPS-stimulated Macrophages	NO Production	Dose-dependent reduction	[18]
2',4'-Dihydroxychalcone	DSS-induced Colitis (mice)	NLRP3 Inflammasome	Significant Alleviation	[8]

Conclusion and Future Directions

The comprehensive analysis of data from structurally related hydroxychalcones strongly predicts that **2',3',4'-Trihydroxychalcone** is a potent anti-inflammatory agent. Its therapeutic potential likely stems from a multi-targeted mechanism involving the concurrent inhibition of the

NF- κ B, MAPK, and NLRP3 inflammasome pathways, leading to a broad suppression of key inflammatory mediators.

The experimental protocols detailed in this guide provide a clear and validated roadmap for researchers to systematically investigate and confirm these predicted activities. Future research should focus on a full in vitro characterization followed by in vivo efficacy studies in relevant disease models, such as arthritis or inflammatory bowel disease. Furthermore, structure-activity relationship (SAR) studies and investigations into its pharmacokinetic and safety profiles will be critical steps in developing **2',3',4'-Trihydroxychalcone** as a novel therapeutic for chronic inflammatory diseases.

References

- Dhar, R., et al. (2018). 2',4-Dihydroxy-3',4',6'-trimethoxychalcone from *Chromolaena odorata* possesses anti-inflammatory effects via inhibition of NF- κ B and p38 MAPK in lipopolysaccharide-activated RAW 264.7 macrophages. *Immunopharmacology and Immunotoxicology*, 40(1), 43-51. [[Link](#)]
- Chen, Y., et al. (2014). Evaluation of the Anti-Inflammatory Effect of Chalcone and Chalcone Analogues in a Zebrafish Model. *Molecules*, 19(9), 14531-14545. [[Link](#)]
- Luo, H., et al. (2024). 2',4'-dihydroxychalcone alleviates inflammatory bowel disease by inhibiting NLRP3 inflammasome and modulating gut microbiota. *Frontiers in Immunology*, 15, 1356885. [[Link](#)]
- Gocer, H., et al. (2024). Design, Synthesis, and In Vivo Evaluation of a New Series of Indole-Chalcone Hybrids as Analgesic and Anti-Inflammatory Agents. *ACS Omega*, 9(10), 11939-11951. [[Link](#)]
- Gocer, H., et al. (2024). Design, Synthesis, and In Vivo Evaluation of a New Series of Indole-Chalcone Hybrids as Analgesic and Anti-Inflammatory Agents. ACS Publications. [[Link](#)]
- Ullah, A., et al. (2024). Design, synthesis, and biological evaluation of novel chalcone derivatives: integrating molecular docking with in vivo anti-inflammatory and antinociceptive studies. *RSC Advances*, 14(12), 8235-8253. [[Link](#)]

- Sathya, V., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. Journal of Pharmaceutical Research International, 31(6), 1-13. [[Link](#)]
- Yang, Y., et al. (2022). Natural Compound 2,2',4'-Trihydroxychalcone Suppresses T Helper 17 Cell Differentiation and Disease Progression by Inhibiting Retinoid-Related Orphan Receptor Gamma T. International Journal of Molecular Sciences, 23(23), 14547. [[Link](#)]
- Zheng, Y., et al. (2021). Anti-NLRP3 Inflammasome Natural Compounds: An Update. Molecules, 26(15), 4649. [[Link](#)]
- Zhang, H., et al. (2017). Design, synthesis, biological evaluation, and molecular docking of chalcone derivatives as anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters, 27(3), 568-574. [[Link](#)]
- Shrestha, S., et al. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Asian Journal of Research in Botany, 15(2), 37-52. [[Link](#)]
- Yang, Y., et al. (2022). Natural Compound 2,2',4'-Trihydroxychalcone Suppresses T Helper 17 Cell Differentiation and Disease Progression by Inhibiting Retinoid-Related Orphan Receptor Gamma T. MDPI. [[Link](#)]
- Ko, H., et al. (2005). The mechanism of anti-inflammatory activity of 2'-hydroxychalcone derivatives. Tropical Journal of Pharmaceutical Research, 4(2), 447-452. [[Link](#)]
- Yang, Y., et al. (2022). Natural Compound 2,2',4'-Trihydroxychalcone Suppresses T Helper 17 Cell Differentiation and Disease Progression by Inhibiting Retinoid-Related Orphan Receptor Gamma T. PubMed. [[Link](#)]
- Yesmin, S., et al. (2024). In vitro Evaluations of Anti-inflammatory and Antioxidant Activity of Ethanolic Leaf Extract of *Gymnema sylvestre* R. Br. Bioscience Biotechnology Research Communications, 17. [[Link](#)]
- Priya, S. S., & Sivaraj, C. (2020). In vitro anti-inflammatory activity of aqueous extract of *Albizia lebbeck* leaf (L.). Phyto Pharma Journal, 9(6), 932-935. [[Link](#)]

- Martínez-Castañón, A. G., et al. (2025). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from *B. x buttiana* (var. Rose): A Comparative Analysis. *Molecules*, 30(11), 2419. [\[Link\]](#)
- Kim, J. M., et al. (2021). Interruption of *Helicobacter pylori*-Induced NLRP3 Inflammasome Activation by Chalcone Derivatives. *Journal of Microbiology and Biotechnology*, 31(7), 999-1006. [\[Link\]](#)
- Pandey, M. K., et al. (2007). Butein, a tetrahydroxychalcone, inhibits nuclear factor (NF)-kappaB and NF-kappaB-regulated gene expression through direct inhibition of IkappaBalpha kinase beta on cysteine 179 residue. *The Journal of Biological Chemistry*, 282(24), 17340-17350. [\[Link\]](#)
- Luo, H., et al. (2024). Regulation of NLRP3 inflammasome and Caspase-3/4/11 by 2',4'-dihydroxychalcone contributes to anti-colorectal cancer. *Phytomedicine*, 130, 156194. [\[Link\]](#)
- Ko, H., et al. (2005). The mechanism of anti-inflammatory activity of 2'-hydroxychalcone derivatives. *ResearchGate*. [\[Link\]](#)
- Orlikova, B., et al. (2011). The aromatic ketone 4'-hydroxychalcone inhibits TNF α -induced NF- κ B activation via proteasome inhibition. *Biochemical Pharmacology*, 82(6), 620-631. [\[Link\]](#)
- Pires, D., et al. (2021). Effects of chalcones on iNOS and COX-2 expression following RAW 264.7 macrophage stimulation by LPS. *ResearchGate*. [\[Link\]](#)
- Bilsland, J., et al. (2016). The Plant-Derived Chalcone 2,2',5'-Trihydroxychalcone Provides Neuroprotection against Toll-Like Receptor 4 Triggered Inflammation in Microglia. *Oxidative Medicine and Cellular Longevity*, 2016, 6301712. [\[Link\]](#)
- Herencia, F., et al. (2007). Anti-inflammatory activity of the synthetic chalcone derivatives: inhibition of inducible nitric oxide synthase-catalyzed nitric oxide production from lipopolysaccharide-treated RAW 264.7 cells. *Planta Medica*, 73(9), 894-900. [\[Link\]](#)
- Orlikova, B., et al. (2011). The aromatic ketone 4'-hydroxychalcone inhibits TNF α -induced NF- κ B activation via proteasome inhibition. *Luxembourg Institute of Health Research Portal*. [\[Link\]](#)

- Singh, S. (2013). LPS-induced inflammation - can anyone help? ResearchGate. [[Link](#)]
- Jin, Y., et al. (2013). 4,2',5'-trihydroxy-4'-methoxychalcone from *Dalbergia odorifera* exhibits anti-inflammatory properties by inducing heme oxygenase-1 in murine macrophages. *International Immunopharmacology*, 16(1), 42-49. [[Link](#)]
- Kim, Y. J., et al. (2018). Decursinol Angelate Inhibits LPS-Induced Macrophage Polarization through Modulation of the NFκB and MAPK Signaling Pathways. *Molecules*, 23(8), 1888. [[Link](#)]
- Salehi, B., et al. (2024). Targeting STAT3 and NF-κB Signaling Pathways in Cancer Prevention and Treatment: The Role of Chalcones. *Cancers*, 16(6), 1092. [[Link](#)]
- Mannan, P., et al. (2017). Lipopolysaccharide-induced inflammation in monocytes/macrophages is blocked by liposomal delivery of Gi-protein inhibitor. *International Journal of Nanomedicine*, 12, 7983-7992. [[Link](#)]
- Honda, H., et al. (2020). Chalcones Display Anti-NLRP3 Inflammasome Activity in Macrophages through Inhibition of Both Priming and Activation Steps—Structure-Activity-Relationship and Mechanism Studies. *Molecules*, 25(24), 6003. [[Link](#)]
- Costa, V., et al. (2023). Research into new molecules with anti-inflammatory activity. *Sciforum*. [[Link](#)]
- Shi, W., et al. (2024). Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2. *Journal of Inflammation*, 21(1), 1. [[Link](#)]
- Li, J., et al. (2022). Diverse Galactooligosaccharides Differentially Reduce LPS-Induced Inflammation in Macrophages. *Foods*, 11(24), 4001. [[Link](#)]
- Nowakowska, Z. (2015). Effects of chalcones on players of the immune system. *Central-European Journal of Immunology*, 40(3), 366-373. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Design, Synthesis, and In Vivo Evaluation of a New Series of Indole-Chalcone Hybrids as Analgesic and Anti-Inflammatory Agents - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 2. Butein, a tetrahydroxychalcone, inhibits nuclear factor (NF)-kappaB and NF-kappaB-regulated gene expression through direct inhibition of IkappaBalpha kinase beta on cysteine 179 residue - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. Evaluation of the Anti-Inflammatory Effect of Chalcone and Chalcone Analogues in a Zebrafish Model - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 5. Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 6. mdpi.com [mdpi.com]
- 7. 2',4-Dihydroxy-3',4',6'-trimethoxychalcone from *Chromolaena odorata* possesses anti-inflammatory effects via inhibition of NF- κ B and p38 MAPK in lipopolysaccharide-activated RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. 2',4'-dihydroxychalcone alleviates inflammatory bowel disease by inhibiting NLRP3 inflammasome and modulating gut microbiota - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 9. Anti-NLRP3 Inflammasome Natural Compounds: An Update - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 10. josorge.com [josorge.com]
- 11. Anti-inflammatory activity of the synthetic chalcone derivatives: inhibition of inducible nitric oxide synthase-catalyzed nitric oxide production from lipopolysaccharide-treated RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. discovery.researcher.life [discovery.researcher.life]
- 13. researchgate.net [researchgate.net]
- 14. mdpi.com [mdpi.com]
- 15. mdpi.com [mdpi.com]
- 16. Lipopolysaccharide-induced inflammation in monocytes/macrophages is blocked by liposomal delivery of Gi-protein inhibitor - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 17. pubs.acs.org [pubs.acs.org]
- 18. 4,2',5'-trihydroxy-4'-methoxychalcone from *Dalbergia odorifera* exhibits anti-inflammatory properties by inducing heme oxygenase-1 in murine macrophages - PubMed

[\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)

- To cite this document: BenchChem. [Anti-inflammatory properties of 2',3',4'-Trihydroxychalcone]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b600758/docs#anti-inflammatory-properties-of-2-3-4-trihydroxychalcone\]](https://www.benchchem.com/product/b600758/docs#anti-inflammatory-properties-of-2-3-4-trihydroxychalcone)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)